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Herbicide Profile: Cloransulam-methyl

The table below outlines the fundamental properties of cloransulam-methyl.

Property Description

Chemical Class Sulfonanilide herbicide; Triazolopyrimidine herbicide [1]

Mode of Action (HRAC/WSSA Group) Group 2 (B); Inhibits acetolactate synthase (ALS) [2] [1] [3]

Application Type Pre-emergence (PRE) and Post-emergence (POST) [3] [4]

| Typical Use Rate (Soybeans) | Pre-emergence: 35-44 g ai/ha [3] Post-emergence: 17.5-44 g ai/ha [2] [5]

[3] | | Soil Half-Life (DT₅₀) | Lab: 11-28 days [6] [1] [3] Field: 10-70 days (varies with conditions) [6] [1]

[3] |

Efficacy Comparison on Broadleaf Weeds

The following table summarizes the efficacy of cloransulam-methyl against specific broadleaf weed

species, based on field experiments.
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Weed Species
Common
Name

Efficacy & Notes Key Supporting Experimental Data

Acanthospermum
hispidum

Bristly Starbur Efficient control [5] Trial Design: Randomized complete

block, 4 reps. Treatment: POST
application at 20, 30, 40 g/ha. Result:
Effective control across all doses [5].

Blainvillea latifolia - Efficient control [5] Same trial as above showed efficient

control [5].

Nicandra
physaloides

Apple-of-Peru Efficient control only

in tank mixture [5]

Same trial showed efficient control when

cloransulam-methyl (30 g/ha) was tank-
mixed with lactofen (96 g/ha) [5].

Sida spinosa Prickly Sida Controlled at
recommended and

reduced rates [4]

Trial Design: Multi-year field
experiments (1999-2001). Treatment:
PRE application. Result: Effective
control even at reduced rates (below 36

g ai/ha) [4].

Abutilon
theophrasti

Velvetleaf Controlled at

recommended and
reduced rates [4]

Same multi-year field experiments

showed controlled growth with PRE
application [4].

Ipomoea spp. Morningglory
species

Controlled at
recommended and

reduced rates [4]

Same multi-year field experiments
showed controlled growth with PRE

application [4].

Amaranthus
palmeri

Palmer

Amaranth

Suppression of

growth only [4]

Same multi-year field experiments

showed that PRE application only
suppressed growth, and late-season

control declined [4].

Sesbania herbacea Hemp

Sesbania

Suppression of

growth only [4]

Same multi-year field experiments

showed that PRE application only
suppressed growth [4].
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Key Experimental Protocols

For researchers looking to replicate or build upon these studies, here are the methodologies from key

experiments.

Soil Metabolism Study (Aerobic Degradation) [6]: This study investigated the dissipation rate and

formation of degradation products in soil.

Soil Type: Cecil loamy sand and Hanford loam, among others.
Fortification: Soils were fortified with 66-189 ng of ¹⁴C-labeled cloransulam-methyl per gram

of soil.
Incubation: Soils were incubated in the dark at 25°C and 100-kPa moisture potential under a

positive O₂ pressure for up to 357 days.
Analysis: Metabolites were identified and quantified using extraction and chromatographic

techniques. Soil-bound residues were also measured.

Field Efficacy and Crop Selectivity [4]: This research evaluated the preemergence activity of

cloransulam-methyl in glyphosate-resistant soybean systems.

Design: Field experiments conducted over multiple years (1999-2001).

Treatments: Included cloransulam-methyl PRE at 36 g ai/ha (and reduced rates), both alone
and in combination with other herbicides like metribuzin. These were compared to POST-only

herbicide applications and weed-free controls.
Measurements: Weed control was assessed visually, and soybean seed yield was measured

at harvest.

Impact on Soil Microorganisms [2]: A 2021 study assessed the toxic effects on soil microbial

communities.

Design: Soil was treated with various concentrations of cloransulam-methyl (0.05, 0.5, 1.5,
and 5 mg kg⁻¹).

Incubation: Soils were incubated for 56 days, with sampling at 28 and 56 days.
Analysis: High-throughput sequencing was used to analyze changes in the bacterial

community structure, functional genes related to the nitrogen cycle, and soil enzyme activities
(e.g., urease).
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Tank Mixtures Enhance Control: For tougher weeds like Palmer amaranth or hemp sesbania,

research indicates that adding metribuzin to cloransulam-methyl pre-emergence generally
improves control and can lead to increased soybean yields [4]. Tank mixes are also recommended

for post-emergence applications to broaden the spectrum of control [3].
Resistance Management: As a Group 2 herbicide, cloransulam-methyl is valuable for resistance

management. It should be rotated or used in sequence with herbicides from different mode-of-action
groups to delay the development of herbicide-resistant weeds [7].

New Formulations: The herbicide remains relevant in modern agriculture. For example, a newer
product, Tendovo, combines cloransulam-methyl with S-metolachlor and metribuzin for pre-

emergence use in soybeans [7].

Experimental Workflow for Soil Impact Assessment

The diagram below summarizes the experimental protocol used to evaluate the impact of cloransulam-

methyl on soil microorganisms, based on the cited research [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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